5-chloro-N-(1-(4-fluorophenyl)ethyl)pentanamide

• Molecular Formula: C13H17ClFNO
• Molecular Weight: 257.73 g/mol
• IUPAC Name: 5-chloro-N-[1-(4-fluorophenyl)ethyl]pentanamide
• InChI: InChI=1S/C13H17ClFNO/c1-10(11-5-7-12(15)8-6-11)16-13(17)4-2-3-9-14/h5-8,10H,2-4,9H2,1H3,(H,16,17)
• InChI Key: PZGQIHZLBJOAJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NC(=O)CCCCCl

Description

5-chloro-N-(1-(4-fluorophenyl)ethyl)pentanamide is a useful research compound. Its molecular formula is C13H17ClFNO and its molecular weight is 257.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-fluorophenyl)ethanamine 15b (5.0 g, 35.9 mmol) in a mixture of 10 mL of DCM and 14.5 mL of pyridine, with ice cooling, was added dropwise a solution of 6-chlorohexanoyl chloride 15a in 20 mL of DCM. After the addition was compete, cooling was removed and the resulting precipitate was stirred overnight. The reaction mixture was diluted with 100 mL of ther and washed with 100 mL of 1M HCl. The organic phase was dried over MgSO4 and concentrated to furnish 9.2 g of crude 5-chloro-N-(1-(4-fluorophenyl)ethyl)pentanamide 15c which was used in the next step without purification.